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Compound of Interest

Compound Name: ATX inhibitor 17

Cat. No.: B15143500 Get Quote

Essential Safety Protocols for Handling ATX
Inhibitor 17
For Immediate Implementation: This document outlines critical safety and logistical procedures

for all personnel engaged in the handling, storage, and disposal of ATX Inhibitor 17.

Adherence to these guidelines is mandatory to ensure a safe laboratory environment and

minimize exposure risks.

Autotaxin (ATX) is a secreted enzyme crucial for producing lysophosphatidic acid (LPA), a

signaling molecule involved in various cellular processes.[1][2] Dysregulation of the ATX-LPA

axis is implicated in several diseases, including cancer, fibrosis, and inflammation.[1][3] ATX

inhibitors, such as compound 17, are potent molecules designed to modulate these pathways

and are under investigation as potential therapeutic agents.[1] Due to their biological activity, it

is imperative to handle these compounds with appropriate caution.

Personal Protective Equipment (PPE)
The primary defense against exposure to potent chemical compounds is the consistent and

correct use of Personal Protective Equipment (PPE). The following table summarizes the

required PPE for handling ATX Inhibitor 17.
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PPE Category Item
Standard/Specificat
ion

Purpose

Hand Protection Double Nitrile Gloves
ASTM D6978 or

equivalent

Provides a robust

barrier against skin

contact. Double

gloving is

recommended to

prevent exposure in

case of a tear or

contamination of the

outer glove.

Eye Protection
Safety Goggles with

Side Shields

ANSI Z87.1 or

equivalent

Protects eyes from

splashes and airborne

particles of the

compound.

Body Protection
Disposable Gown with

Knit Cuffs

Poly-coated or proven

resistant material

Prevents

contamination of

personal clothing and

skin. Cuffs should be

tucked under the inner

glove.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved

Required when

handling the

compound as a

powder outside of a

certified chemical

fume hood to prevent

inhalation.

Foot Protection
Closed-toe, chemical-

resistant shoes

ASTM F2413 or

equivalent

Protects feet from

spills and falling

objects.
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Engineering Controls:

Chemical Fume Hood: All weighing and preparation of solutions containing ATX Inhibitor 17
must be conducted in a certified chemical fume hood to minimize inhalation exposure.

Biological Safety Cabinet (BSC): For cell-based assays involving ATX Inhibitor 17, a Class

II BSC should be used to protect both the user and the cell culture from contamination.

Procedural Guidance:

Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.

Prepare the workspace within the fume hood by lining it with absorbent pads.

Weighing: Use a dedicated set of spatulas and weigh boats. Handle the solid compound with

care to avoid generating dust.

Solubilization: Add solvent to the solid compound slowly to avoid splashing.

Post-Handling: After use, decontaminate all surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol), followed by a suitable laboratory detergent. Dispose of all

contaminated disposables as hazardous waste.

Storage:

Store ATX Inhibitor 17 in a clearly labeled, tightly sealed container.

Keep the container in a designated, ventilated, and secure location, away from incompatible

materials.

Consult the supplier's documentation for specific storage temperature and light sensitivity

information.

Donning PPE Doffing PPE

Shoe Covers Gown Inner Gloves N95 Respirator
(if required) Safety Goggles Outer Gloves

(over gown cuff) Outer Gloves Gown & Inner Gloves
(peel off together) Safety Goggles N95 Respirator

(if used) Shoe Covers Wash HandsStart
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PPE Donning and Doffing Sequence

Disposal Plan
All waste contaminated with ATX Inhibitor 17 is considered hazardous chemical waste and

must be disposed of according to institutional and local regulations.

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, including gloves, gowns, pipette tips, and

weigh boats, in a designated, clearly labeled hazardous waste container lined with a heavy-

duty plastic bag.

Liquid Waste: Collect all liquid waste containing ATX Inhibitor 17 in a dedicated, labeled,

and sealed hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety office.

Sharps Waste: All needles and syringes used for handling ATX Inhibitor 17 solutions must

be disposed of immediately into a designated, puncture-resistant sharps container.

Disposal Procedure:

Ensure all waste containers are securely sealed and properly labeled with the chemical

name and hazard warnings.

Store waste containers in a designated secondary containment area while awaiting pickup.

Arrange for the disposal of hazardous waste through your institution's certified waste

management provider.
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Waste Disposal Pathway for ATX Inhibitor 17

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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